Cas no 2181-97-7 (Carbomethoxymethyltriphenylphosphonium chloride)

• Product Name: Carbomethoxymethyltriphenylphosphonium chloride
• CAS No: 2181-97-7
• MF: C₂₁H₂₀ClO₂P
• MW: 370.809065818787
• MDL: MFCD00050199
• CID: 84164
• PubChem ID: 2733549
• Update Time: 2025-04-18

Carbomethoxymethyltriphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Carbomethoxymethyltriphenylphosphonium chloride
• (Methoxycarbonylmethyl)triphenylphosphonium chloride
• (2-methoxy-2-oxoethyl)-triphenylphosphanium,chloride
• CAA18197
• D95945
• AKOS015913154
• (2-methoxy-2-oxidanylidene-ethyl)-triphenyl-phosphanium chloride
• (Methoxycarbonylmethyl)tris(phenyl)phosphonium chloride
• MFCD00050199
• DTXSID90369936
• (2-methoxy-2-oxoethyl)-triphenylphosphonium chloride
• CARBOMETHOXYMETHYL TRIPHENYLPHOSPHONIUM CHLORIDE
• SCHEMBL477563
• Carbmethoxymethyl triphenyl phosphonium Chloride (CMMTPPC)
• A815681
• (2-Methoxy-2-oxoethyl)triphenylphosphonium chloride
• Phosphonium,(2-methoxy-2-oxoethyl)triphenyl-,chloride(1:1)
• 2181-97-7
• FT-0623467
• (2-methoxy-2-oxoethyl)-triphenylphosphanium;chloride
• CS-0333592
• (2-Methoxy-2-oxoethyl)(triphenyl)phosphanium chloride
• (2-methoxy-2-oxoethyl)triphenylphosphanium chloride
• (2-methoxy-2-oxo-ethyl)-triphenyl-phosphonium chloride
• DB-045704

• MDL： MFCD00050199
• Inchi： 1S/C21H20O2P.ClH/c1-23-21(22)17-24(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-16H,17H2,1H3;1H/q+1;/p-1
• InChI Key： CXCXTEMZMJZMJX-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(=O)OC
• BRN： 4172737

Computed Properties

• Exact Mass: 370.08900
• Monoisotopic Mass: 370.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: powder
• Density: No date available
• Melting Point: 155 °C
• Boiling Point: No date available
• Flash Point: No date available
• Water Partition Coefficient: Very Soluble in water (100 g/L) (25°C).
• PSA: 39.89000
• LogP: 0.15750
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No date available

Carbomethoxymethyltriphenylphosphonium chloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)